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Compound of Interest

Compound Name: Guaiactamine

Cat. No.: B097164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Guaiactamine. The following procedural guidance is based on established best practices for

laboratory chemical waste management.

Chemical Identification
Chemical Name: Guaiactamine

IUPAC Name: N,N-diethyl-2-(2-methoxyphenoxy)ethanamine

CAS Number: 15687-23-7

Molecular Formula: C₁₃H₂₁NO₂

Molecular Weight: 223.31 g/mol
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Disclaimer: A comprehensive, English-language Safety Data Sheet (SDS) for Guaiactamine

could not be located. The following disposal procedures are based on the chemical's structure

(an aromatic ether and a tertiary amine), information on related compounds, and general

laboratory safety principles. It is imperative to handle this compound with caution and to consult

with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Quantitative Data Summary
The following table summarizes the available quantitative data for Guaiactamine.

Property Value Source

Boiling Point 148-150 °C (at 10 Torr) ChemicalBook[1]

Density 0.982 ± 0.06 g/cm³ ChemicalBook[1]

Disposal Protocol
This protocol outlines the recommended steps for the safe disposal of Guaiactamine waste.

1. Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

2. Waste Segregation and Collection:
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Collect waste Guaiactamine and any contaminated materials (e.g., pipette tips, paper

towels) in a dedicated, properly labeled, and sealed waste container.

The container should be made of a material compatible with aromatic ethers and amines. A

high-density polyethylene (HDPE) or glass container is recommended.

Label the waste container clearly with "Hazardous Waste," "Guaiactamine," and the

approximate concentration and quantity.

3. Treatment of Spills:

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand, or commercial sorbent pads).

Carefully collect the absorbent material and place it in the designated hazardous waste

container.

Clean the spill area with a suitable solvent (e.g., ethanol), and collect the cleaning materials

as hazardous waste.

For large spills, evacuate the area and contact your institution's EHS department

immediately.

4. Final Disposal:

Do not dispose of Guaiactamine down the drain or in the regular trash.

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram
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Caption: A logical workflow for the safe disposal of Guaiactamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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